Cas no 1805602-77-0 (Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate
• CAS No: 1805602-77-0
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4888375
• Update Time: 2025-07-23

Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(15)4-7-6(2)14-5-8(10(7)16)11(12)13/h5,11H,3-4H2,1-2H3,(H,14,16)
• InChI Key： QFLMULFSBGSBCM-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C)=C(C1=O)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate

Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805602-77-0): A Comprehensive Overview

Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805602-77-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate consists of a pyridine core substituted with various functional groups, including a difluoromethyl group, a hydroxyl group, and an acetate ester. These substituents contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the difluoromethyl group, in particular, enhances the compound's metabolic stability and binding affinity, which are crucial factors in drug design.

In recent years, there has been a surge in research focused on the applications of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate in medicinal chemistry. Its structural motifs have been explored in the development of inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential as a precursor in synthesizing compounds that modulate enzyme activity and cellular signaling pathways associated with inflammation and metabolic disorders.

One of the most compelling aspects of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate is its versatility in chemical transformations. The hydroxyl and acetate groups provide multiple sites for functionalization, enabling chemists to tailor the compound for specific biological targets. This flexibility has led to its incorporation into diverse libraries of molecules used in high-throughput screening campaigns to identify lead compounds for drug development.

The compound's difluoromethyl group is particularly noteworthy for its impact on pharmacokinetic properties. Difluorinated compounds are known for their improved bioavailability and resistance to metabolic degradation, attributes that are highly desirable in pharmaceuticals. This characteristic has spurred interest in exploring derivatives of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate as potential candidates for treating diseases with complex pathophysiology.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches have been complemented by experimental validations, reinforcing the compound's significance in drug discovery efforts.

The synthesis of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic chemistry that facilitate access to such intricate molecules.

The pharmaceutical industry has taken note of these developments, with several companies incorporating derivatives of Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate into their pipelines for novel therapeutics. Preclinical studies have shown promising results in models of neurological disorders, cancer, and infectious diseases, underscoring the compound's therapeutic potential. These findings have generated excitement among researchers and investors alike, fueling further exploration into its applications.

Beyond its pharmaceutical applications, Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate also finds utility in agrochemical research. Its structural framework has been leveraged to develop novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. This dual application highlights the broad versatility of the compound and underscores its importance across multiple scientific disciplines.

In conclusion, Ethyl 5-(difluoromethyl)-4-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805602-77-0) is a multifaceted compound with significant implications for both pharmaceuticals and agrochemicals. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, have positioned it as a cornerstone molecule in modern drug discovery efforts. As research continues to uncover new applications for this compound, its importance is poised to grow even further.